Cas no 2165968-38-5 (tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate)

• Product Name: tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate
• CAS No: 2165968-38-5
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5193909
• PubChem ID: 105532198
• Update Time: 2026-03-05

tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl ((3S,4R)-3-(hydroxymethyl)tetrahydro-2H-pyran-4-yl)carbamate
• tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-9-4-5-15-7-8(9)6-13/h8-9,13H,4-7H2,1-3H3,(H,12,14)/t8-,9+/m0/s1
• InChI Key： FRDGZGPPARLECT-DTWKUNHWSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CCOC[C@@H]1CO

Additional information on tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate

Research Brief on tert-Butyl N-[(3S,4R)-3-(Hydroxymethyl)tetrahydropyran-4-yl]carbamate (CAS: 2165968-38-5)

The compound tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate (CAS: 2165968-38-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral building block is pivotal in the synthesis of complex molecules, particularly in the development of novel therapeutics. Its unique structural features, including the hydroxymethyl and carbamate functional groups, make it a versatile intermediate for drug discovery programs targeting various diseases, including infectious diseases, cancer, and neurological disorders.

Recent studies have focused on optimizing the synthetic routes for this compound to enhance yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel asymmetric synthesis approach that leverages enzymatic resolution to achieve >99% enantiomeric excess. This advancement is critical for ensuring the reproducibility and scalability of the compound, which is increasingly being utilized in preclinical studies for kinase inhibitors and protease-targeted therapies.

In addition to its synthetic applications, tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate has been investigated as a key intermediate in the development of antiviral agents. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of nucleoside analogs with potent activity against RNA viruses. The researchers highlighted the compound's role in improving the metabolic stability of these analogs, thereby enhancing their pharmacokinetic profiles.

Furthermore, the compound's potential in central nervous system (CNS) drug development has been explored. A 2024 study in ACS Chemical Neuroscience reported its use in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The hydroxymethyl group was found to be crucial for blood-brain barrier penetration, making it a valuable scaffold for neuroactive compounds. These findings underscore the compound's versatility and its growing importance in medicinal chemistry.

Looking ahead, researchers are investigating the derivatization of tert-butyl N-[(3S,4R)-3-(hydroxymethyl)tetrahydropyran-4-yl]carbamate to expand its utility in drug discovery. Computational modeling studies are also underway to predict its interactions with various biological targets, which could accelerate the identification of new therapeutic candidates. As the demand for chiral intermediates continues to rise, this compound is poised to play a central role in the development of next-generation pharmaceuticals.